2-bromo-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide

• IUPAC Name: 2-bromo-N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]benzamide
• InChI: InChI=1S/C20H14BrN5O2/c21-15-7-3-2-6-14(15)20(27)24-16-8-4-1-5-13(16)11-18-25-19(26-28-18)17-12-22-9-10-23-17/h1-10,12H,11H2,(H,24,27)
• InChI Key: WOXMODGFBMBDQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=NC=CN=C3)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C20H14BrN5O2
• Molecular Weight: 436.3 g/mol

Description

2-bromo-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide is a chemical compound that has been of interest to the scientific community due to its potential applications in research. This compound is a derivative of benzamide and has a bromine atom attached to it. The pyrazin-2-yl and oxadiazol-5-yl groups are also present in the structure, making it a complex molecule.

Scientific Research Applications

Anti-Tubercular Activity

Background: Tuberculosis (TB) remains a global health challenge, necessitating the development of effective anti-TB drugs. Pyrazinamide (PZA) is a front-line prodrug used in TB therapy. Researchers have explored analogs of pyrazine and pyrazinamide for enhanced anti-TB activity.

Research Findings: . Notably:

Implications: These findings suggest that these derivatives hold promise as potential anti-TB agents. Further development and optimization are warranted.

Other Applications

Medicinal Chemistry:

Organic Synthesis:

• .